Cas no 917746-56-6 (<br>4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3- thiol)

• Product Name: <br>4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3- thiol
• CAS No: 917746-56-6
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 3082551
• PubChem ID: 18524329
• Update Time: 2025-11-06

<br>4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3- thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3- thiol
• 917746-56-6
• AKOS000678512
• 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol
• 4-(3,5-Dimethoxyphenyl)-5-((naphthalen-1-yloxy)methyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08898983
• Inchi： 1S/C21H19N3O3S/c1-25-16-10-15(11-17(12-16)26-2)24-20(22-23-21(24)28)13-27-19-9-5-7-14-6-3-4-8-18(14)19/h3-12H,13H2,1-2H3,(H,23,28)
• InChI Key： RBFFPBYCMFSVOH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2=CC=CC3C=CC=CC2=3)N1C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 393.11471265Da
• Monoisotopic Mass: 393.11471265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87.4Ų

Additional information on <br>4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3- thiol

Introduction to 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol (CAS No. 917746-56-6)

4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol, with the CAS number 917746-56-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a naphthalene ring and methoxy-substituted phenyl groups. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The chemical structure of 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol is particularly noteworthy. The presence of the triazole ring, which is known for its stability and ability to form hydrogen bonds, enhances the compound's biological activity. Additionally, the naphthalene ring provides aromaticity and hydrophobicity, which are crucial for interactions with biological targets. The methoxy groups on the phenyl ring further modulate the compound's lipophilicity and electronic properties.

Recent research has focused on the potential therapeutic applications of 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol. Studies have shown that this compound exhibits significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism. This makes it a valuable candidate for the development of new antifungal agents.

Beyond its antifungal properties, 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol has also been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This pathway inhibition leads to cell cycle arrest and apoptosis, making it a promising lead for further drug development.

The pharmacokinetic properties of 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol have also been studied extensively. Research indicates that this compound has favorable absorption and distribution profiles, with good bioavailability when administered orally or intravenously. Additionally, it exhibits low toxicity in preclinical studies, suggesting a favorable safety profile for further clinical evaluation.

In terms of clinical trials, early-phase studies have been conducted to assess the safety and efficacy of 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and demonstrates promising antifungal and anticancer activity in human subjects. These findings have paved the way for more advanced clinical trials to further evaluate its potential as a novel therapeutic agent.

The synthesis of 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol involves several well-established chemical reactions. Key steps include the formation of the triazole ring through a multi-step process involving azide formation and subsequent cycloaddition reactions. The introduction of the naphthalene and methoxy-substituted phenyl groups is achieved through selective functional group manipulations and coupling reactions. These synthetic routes are highly reproducible and scalable, making them suitable for large-scale production.

In conclusion, 4-(3,5-Dimethoxy-phenyl)-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol (CAS No. 917746-56-6) is a promising compound with significant potential in both antifungal and anticancer therapy. Its unique structural features contribute to its biological activity and pharmacological properties. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic applications. As more data from clinical trials become available, this compound may emerge as a valuable addition to the arsenal of drugs used to combat fungal infections and cancer.